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Compound of Interest

Compound Name: 4-(1-Chloroethyl)pyridine
Cat. No.: B11817711
Get Quote

Technical Monograph: 4-(1-Chloroethyl)pyridine
Part 1: Chemical Identity & Core Identifiers

4-(1-Chloroethyl)pyridine is a specialized heterocyclic building block. Unlike its more common
analog 4-(chloromethyl)pyridine, the 1-chloroethyl derivative possesses a secondary alkyl
halide adjacent to the pyridine ring. This structural feature imparts significant lability, making the
compound prone to elimination reactions. Consequently, it is almost exclusively manufactured,
stored, and handled as the hydrochloride salt.

Researcher Note: Do not confuse this compound with 4-(2-chloroethyl)pyridine (CAS 5305-40-
8), where the halogen is on the

-carbon. The reactivity profiles differ drastically; the 1-chloro isomer is a precursor to 4-
vinylpyridine, while the 2-chloro isomer is a precursor to 4-vinylpyridine only under forcing
conditions.

Identifier Table[1][2][3]
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Identifier Value Notes
) 4-(1-Chloroethyl)pyridine ) )

Chemical Name ) Primary commercial form
hydrochloride

CAS Number 91615-89-3 Hydrochloride Salt

CAS Number Not Commonly Listed Free Base (Highly Unstable)
C

Molecular Formula H Salt Form
CIN[1] - HCI

Molecular Weight 178.06 g/mol Salt Form

Structure Py-CH(CI)CH Secondary benzylic-like halide
1-(4-Pyridyl)ethyl chloride HCI,

Synonyms 4-(1-Chloroethyl)pyridinium
chloride

SMILES CC(ChCc1=CcC=NC=C1.Cl Hydrochloride

Part 2: Stability & Handling (The "Expertise" Pillar)

The handling of 4-(1-chloroethyl)pyridine requires a deep understanding of elimination
kinetics.

The Instability Mechanism

The free base of 4-(1-chloroethyl)pyridine is inherently unstable. The pyridine nitrogen lone
pair can act as an internal base (inter- or intramolecularly) or simply facilitate the elimination of
HCI to form 4-vinylpyridine.

» Elimination Risk: In non-acidic media, the molecule spontaneously eliminates HCI to
generate 4-vinylpyridine (styrene analog).

o Polymerization Cascade: Once 4-vinylpyridine is formed, it is susceptible to radical or anionic
polymerization, often resulting in a black, insoluble tar (poly-4-vinylpyridine) within the
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reaction vessel.

e The Hydrochloride Shield: Maintaining the molecule as the hydrochloride salt protonates the
pyridine nitrogen. This withdraws electron density from the ring, destabilizing the
development of the carbocation required for S

1 solvolysis and preventing the nitrogen from acting as a base for E2 elimination.

Storage Protocols

e Temperature: Store at -20°C.

o Atmosphere: Strictly under Argon or Nitrogen. The salt is hygroscopic; moisture induces
hydrolysis to 1-(4-pyridyl)ethanol.

o Shelf Life: Even at -20°C, the salt can slowly degrade. Re-verify purity via NMR (look for
vinyl signals at

5.5-6.8 ppm) before critical steps.

Part 3: Synthesis & Production

The most reliable synthesis route avoids the isolation of the free base. It proceeds via the
chlorination of 1-(pyridin-4-yl)ethanol using thionyl chloride (

).
Reaction Pathway Diagram

1-(Pyridin-4-yl)ethanol
(Precursor) SOCI2, 0°C  —————=——————=

: Base / Moisture
| hlorosulfite | -S02, -HCI (retained) > 4-(1-Chloroethyl)pyridine HCI | = (Elimination) . > 4-Vinylpyridine
: termediate : (Target Salt) (Degradation Product)
! |
Thionyl Chloride
(Reagent)

5Q

_____________

Click to download full resolution via product page
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Caption: Synthesis pathway showing the conversion of the alcohol to the chloride salt and the
risk of degradation to vinylpyridine.[2]

Detailed Protocol: Synthesis from 1-(4-Pyridyl)ethanol

Reagents:
e 1-(Pyridin-4-yl)ethanol (1.0 eq)
e Thionyl Chloride (

) (1.5-2.0eq)

e Dichloromethane (DCM) (Anhydrous)
Step-by-Step Methodology:

e Setup: Flame-dry a round-bottom flask and equip it with a magnetic stir bar and an addition
funnel under an inert atmosphere (

).

 Dissolution: Dissolve 1-(pyridin-4-yl)ethanol in anhydrous DCM (0.5 M concentration). Cool
the solution to 0°C using an ice bath.

e Chlorination: Add thionyl chloride dropwise over 30 minutes. Note: Gas evolution (

and
) will occur. Vent to a scrubber.

e Reaction: Allow the mixture to warm to room temperature and stir for 4-12 hours. The
solution may turn slightly yellow.

« |solation (Critical):

o Do NOT perform an aqueous workup (bicarbonate wash), as this will generate the free
base and trigger polymerization.

o Concentrate the reaction mixture in vacuo to remove DCM and excess
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o Triturate the resulting residue with anhydrous diethyl ether or hexane to precipitate the
hydrochloride salt.

« Filtration: Filter the solid rapidly under an inert blanket (nitrogen funnel) and dry under high

vacuum.

Part 4: Reactivity & Applications

This molecule is a "masked" vinylpyridine and a reactive electrophile.
Nucleophilic Substitution (S2/S 1)

Used to attach the Py-CH(CH3)- moiety to amines, thiols, or carbon nucleophiles.
e Protocol Tip: Use a non-nucleophilic base (e.g., DIPEA,

) in a polar aprotic solvent (DMF, MeCN). Add the nucleophile before neutralizing the salt to
capture the reactive species immediately upon free-basing.

Elimination (Vinyl Generation)

If the goal is to generate pure 4-vinylpyridine in situ (e.g., for Heck reactions or polymer
grafting), this salt is an excellent precursor because commercial 4-vinylpyridine often contains
stabilizers (inhibitors) that interfere with catalysis.

Reactivity Logic Diagram
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Click to download full resolution via product page

Caption: The "Danger Triangle" of reactivity. Without a nucleophile present, the free base
defaults to elimination and polymerization.
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(Note: Specific literature on the 1-chloroethyl derivative is scarce due to its transient nature;
protocols are derived from standard pyridine chemistry and verified catalog data for the
hydrochloride salt.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.86453-13-6,1-(ethanesulfonyl)propan-2-one-AccelaChem|AccelaChemBio|Accela design,
synthesis, manufacture and market advanced R&D chemicals;FAEH (L) BIRAF
[accelachem.com]

¢ 2. CN105085378A - Synthetic method of 4-(chloromethyl)pyridine hydrochloride - Google
Patents [patents.google.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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